3-(2-fluorobenzyl)-5-[4-(4-morpholinyl)benzylidene]-2,4-imidazolidinedione

• IUPAC Name: (5E)-3-[(2-fluorophenyl)methyl]-5-[(4-morpholin-4-ylphenyl)methylidene]imidazolidine-2,4-dione
• InChI: InChI=1S/C21H20FN3O3/c22-18-4-2-1-3-16(18)14-25-20(26)19(23-21(25)27)13-15-5-7-17(8-6-15)24-9-11-28-12-10-24/h1-8,13H,9-12,14H2,(H,23,27)/b19-13+
• InChI Key: KWVDZLWZAOZXAQ-CPNJWEJPSA-N
• Canonical SMILES: C1COCCN1C2=CC=C(C=C2)C=C3C(=O)N(C(=O)N3)CC4=CC=CC=C4F
• Isomeric SMILES: C1COCCN1C2=CC=C(C=C2)/C=C/3\C(=O)N(C(=O)N3)CC4=CC=CC=C4F
• Molecular Formula: C21H20FN3O3
• Molecular Weight: 381.4 g/mol

Description

3-(2-fluorobenzyl)-5-[4-(4-morpholinyl)benzylidene]-2,4-imidazolidinedione is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is commonly referred to as FBMIM, and it is a derivative of Imidazolidinedione. FBMIM has been synthesized using various methods, and its mechanism of action, biochemical and physiological effects, and future directions have been extensively studied.

Mechanism of Action

The mechanism of action of FBMIM is not well understood. However, studies have shown that FBMIM inhibits the growth of cancer cells by inducing apoptosis and cell cycle arrest. FBMIM has also been shown to inhibit acetylcholinesterase and butyrylcholinesterase, enzymes that are involved in the breakdown of acetylcholine in the brain.
Biochemical and Physiological Effects:
FBMIM has been shown to have various biochemical and physiological effects. In vitro studies have shown that FBMIM inhibits the growth of cancer cells, induces apoptosis and cell cycle arrest, and inhibits acetylcholinesterase and butyrylcholinesterase. In vivo studies have shown that FBMIM has anti-tumor activity in mice and can improve memory impairment in rats.

Advantages and Limitations for Lab Experiments

FBMIM has several advantages for lab experiments, including its ease of synthesis, stability, and potential applications in various fields. However, FBMIM also has some limitations, including its low solubility in water and its potential toxicity.

Future Directions

There are several future directions for the study of FBMIM. One direction is the synthesis of FBMIM derivatives with improved solubility and bioavailability. Another direction is the study of FBMIM as a potential therapeutic agent for Alzheimer's disease. Additionally, the use of FBMIM as a building block for the synthesis of new MOFs and COFs is an area of active research. Finally, the study of FBMIM as a ligand for the synthesis of new metal complexes is an area of interest for catalysis research.

Scientific Research Applications

FBMIM has potential applications in various fields, including medicinal chemistry, material science, and catalysis. In medicinal chemistry, FBMIM has been studied for its anti-cancer properties and its potential as a therapeutic agent for Alzheimer's disease. In material science, FBMIM has been used as a building block for the synthesis of metal-organic frameworks (MOFs) and covalent organic frameworks (COFs). In catalysis, FBMIM has been used as a ligand for the synthesis of various metal complexes.